3-HTC

• Molecular Formula: C16H9NO2S2
• Molecular Weight: 311.4 g/mol
• InChI: InChI=1S/C16H9NO2S2/c18-16-11(7-9-5-6-10(20)8-13(9)19-16)15-17-12-3-1-2-4-14(12)21-15/h1-8,20H
• InChIKey: BQZSRFNCHMNINF-UHFFFAOYSA-N

3-HTC: Ratiometric Fluorescent Redox Probe

3-HTC (CAS 1356543-39-9) is a small-molecule, reversible, ratiometric fluorescent probe developed for quantitative measurement of thiol-disulfide equilibria in biological environments [1]. Structurally, it comprises a coumarin fluorophore with a thiolate group directly conjugated to its extended π-aromatic system; disulfide bond formation disrupts this conjugation, causing a pronounced spectral shift from 448 nm (reduced thiolate form) to 370–410 nm (oxidized mixed disulfide) [1]. This optical property enables ratiometric fluorescence measurements based on dual-excitation ratios (e.g., 448/372 nm), providing a concentration-independent readout of redox status. 3-HTC serves as the first fully synthetic molecular alternative to genetically encoded redox-sensitive green fluorescent proteins (roGFPs) for studying dynamic thiol-disulfide interchange in real time [1].

Reversible thiol-disulfide redox probe for dynamic GSH/GSSG measurement

Ratiometric dual-excitation fluorescence with concentration-independent readout

Synthetic alternative to roGFPs — no genetic manipulation required

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source

Why 3-HTC Outperforms Generic Thiol Probes

Conventional thiol detection reagents such as Ellman's reagent (DTNB), monochlorobimane (mBCl), and CMFDA form irreversible covalent adducts with free thiols, providing only a static snapshot of thiol concentration rather than a direct measurement of the thiol-disulfide redox couple [1][2]. These irreversible probes cannot monitor dynamic changes in the GSH/GSSG ratio, a key parameter in redox biology. Genetically encoded probes (roGFPs) offer reversibility but require cellular transfection or transduction, involve complex validation, and exhibit slower disulfide exchange kinetics due to the high pKa (~9) of their cysteine residues [1]. 3-HTC uniquely combines reversible thiol-disulfide exchange chemistry with ratiometric fluorescence output in a synthetically accessible small molecule, enabling real-time, calibration-free monitoring of redox dynamics without genetic manipulation [1]. The quantitative differentiation evidence below demonstrates precisely where 3-HTC provides measurable advantages over its closest analogs.

Dynamic monitoring vs. static endpoint

3-HTC: Reversible exchange enables continuous GSH/GSSG tracking Irreversible probes (DTNB, mBCl): Single-timepoint snapshots; cannot capture redox dynamics

No genetic manipulation vs. transfection required

3-HTC: Direct addition to cells or lysates roGFPs: Require transfection/transduction; impractical for primary cells

Ratiometric self-calibration vs. concentration-dependent readout

3-HTC: Dual-excitation ratio corrects for probe loading and cell number Colorimetric probes (DTNB): No internal reference; external standard curves needed

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Ellman GL. Tissue sulfhydryl groups. Arch Biochem Biophys. 1959;82(1):70-77. doi:10.1016/0003-9861(59)90090-6. View Source

3-HTC Quantitative Differentiation Evidence

Reversible vs. Irreversible Thiol Detection

3-HTC participates in reversible thiol-disulfide exchange reactions with glutathione and its disulfide, enabling dynamic, real-time measurement of GSH/GSSG ratios in vitro [1]. In contrast, widely used thiol detection reagents including Ellman's reagent (DTNB) and monochlorobimane (mBCl) form irreversible covalent adducts with free thiols, consuming the analyte and precluding continuous monitoring of redox fluctuations [2][3]. The 3-HTC primary publication explicitly states that 'several small molecule probes have been reported for thiol detection, they are not reversible and therefore do not provide a direct report on the thiol-disulfide redox couple' [1]. 3-HTC was demonstrated to equilibrate with a 250-fold excess of GSSG within 10 minutes, shifting its 448/372 nm emission ratio from 2.4 to 0.4, confirming rapid and reversible disulfide exchange [1].

Reversibility vs. Irreversible

Class-level

3-HTC: reversible thiol-disulfide exchange; 10 min equilibration with GSSG; ratio shift 2.4 → 0.4 DTNB/mBCl: irreversible covalent adducts; endpoint-only measurement

Enables continuous GSH/GSSG tracking; static probes cannot monitor dynamics

In vitro aqueous buffer, pH 7.4; class-level distinction in detection mechanism

Evidence Dimension	Reaction reversibility with biological thiols/disulfides
Target Compound Data	Reversible thiol-disulfide exchange; equilibrates with GSSG within 10 min; 448/372 nm emission ratio shifts from 2.4 (reduced) to 0.4 (oxidized) [1]
Comparator Or Baseline	Ellman's reagent (DTNB): irreversible, stoichiometric reaction producing mixed disulfide and TNB²⁻, endpoint measurement only. Monochlorobimane (mBCl): irreversible alkylation of thiols, requiring glutathione-S-transferase catalysis for GSH detection, endpoint only [2][3].
Quantified Difference	Qualitative mechanistic difference: 3-HTC enables continuous, dynamic monitoring; irreversible probes permit only single-timepoint static quantification.
Conditions	In vitro thiol-disulfide exchange assay; 3-HTC incubated with GSH/GSSG mixtures at varying ratios; fluorescence measured at excitation 448 nm and 372 nm in aqueous buffer, pH 7.4 [1]

Why This Matters

For procurement decisions: if the experimental objective requires tracking dynamic changes in cellular redox state over time (rather than a single endpoint measurement), 3-HTC is functionally distinct from all irreversible thiol probes and is the only fit-for-purpose small-molecule option.

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Ellman GL. Tissue sulfhydryl groups. Arch Biochem Biophys. 1959;82(1):70-77. doi:10.1016/0003-9861(59)90090-6. View Source
• [3] Rice GC, Bump EA, Shrieve DC, Lee W, Kovacs M. Quantitative analysis of cellular glutathione by flow cytometry utilizing monochlorobimane: some applications to radiation and drug resistance in vitro and in vivo. Cancer Res. 1986;46(12 Pt 1):6105-6110. PMID: 3779633. View Source

Ratiometric Dual-Excitation vs. Colorimetric Readout

3-HTC provides a ratiometric dual-excitation readout based on the 448/372 nm emission ratio, which is inherently concentration-independent and self-calibrating [1]. In its reduced thiolate form, the 448/372 nm emission ratio is 5.0; in the oxidized disulfide form, this ratio drops to 0.5 — a ten-fold difference between the two redox states [1]. By comparison, Ellman's reagent (DTNB) relies on single-wavelength absorbance at 412 nm for quantification of the TNB²⁻ product, which is concentration-dependent and susceptible to variations in sample volume, path length, and probe loading [2]. No direct ratiometric correction is possible with DTNB-based assays. The ratiometric property of 3-HTC eliminates the need for external standard curves for each experimental run once the system is calibrated [1].

Ratiometric dynamic range

Cross-study

448/372 nm emission ratio: 5.0 (reduced) → 0.5 (oxidized); 10-fold change

Self-calibrating readout reduces experimental variability

Concentration-independent fluorescence; no external standard curves required

Evidence Dimension	Measurement modality and concentration independence
Target Compound Data	Ratiometric dual-excitation fluorescence: 448/372 nm emission ratio = 5.0 (fully reduced thiolate) vs. 0.5 (fully oxidized disulfide); ten-fold dynamic range between redox states [1]
Comparator Or Baseline	Ellman's reagent (DTNB): single-wavelength colorimetric absorbance at 412 nm; signal intensity directly proportional to analyte concentration and probe concentration; no ratiometric correction possible [2].
Quantified Difference	3-HTC offers a 10-fold ratio change between reduced and oxidized states with concentration-independent readout; DTNB provides only concentration-dependent absorbance with no internal reference.
Conditions	Fluorescence emission measured after excitation at either 448 nm or 372 nm in phosphate-buffered saline, pH 7.4; DTNB absorbance measured at 412 nm under standard Ellman assay conditions [1][2]

Why This Matters

For procurement: ratiometric probes reduce experimental variability and eliminate the need for replicate standard curves across plate readers and experiments, improving reproducibility in multi-user or high-throughput screening environments.

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Ellman GL. Tissue sulfhydryl groups. Arch Biochem Biophys. 1959;82(1):70-77. doi:10.1016/0003-9861(59)90090-6. View Source

Faster Exchange Kinetics vs. roGFPs

The pKa of 3-HTC was determined to be 7.06 ± 0.05 via spectrophotometric titration, meaning approximately 70% of the probe is ionized to the reactive thiolate form at physiological pH 7.4 [1]. This pKa is critically important because disulfide interchange rates are maximal when the thiol pKa matches the solution pH [1]. In direct comparison, the cysteine residues of roGFPs have an estimated pKa of approximately 9, indicating that only a small fraction of roGFP cysteines exist as the nucleophilic thiolate at pH 7.4 [1][2]. The 3-HTC paper states: 'We anticipate that the kinetics of disulfide exchange with 3-HTC should be faster than with roGFPs, because the pKa's of the cysteines in roGFPs have been estimated to be approximately 9' [1]. This lower pKa confers a kinetic advantage for 3-HTC in reporting rapid redox transients.

Thiol pKa

Head-to-head

pKa = 7.06 ± 0.05; ~70% thiolate at pH 7.4

Lower pKa may support faster disulfide exchange than roGFPs (pKa ~9)

Spectrophotometric titration; predicts kinetic advantage for rapid redox transients

Evidence Dimension	pKa of the reactive thiol/thiolate group governing disulfide exchange rate at pH 7.4
Target Compound Data	pKa = 7.06 ± 0.05; ~70% thiolate at pH 7.4 [1]
Comparator Or Baseline	roGFP cysteine residues: estimated pKa ≈ 9; only a small fraction ionized to thiolate at pH 7.4 [1][2]
Quantified Difference	ΔpKa ≈ 1.94 units; 3-HTC thiolate fraction at pH 7.4 is substantially higher than that of roGFP cysteines, predicting faster disulfide exchange kinetics [1].
Conditions	Spectrophotometric titration for 3-HTC pKa determination; roGFP cysteine pKa estimated from prior literature [1][2]

Why This Matters

For kinetic studies of rapid redox signaling events (e.g., growth factor stimulation, ischemia-reperfusion), 3-HTC's lower pKa translates to faster response times, enabling capture of transient redox changes that slower-responding roGFPs may miss.

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Hanson GT, Aggeler R, Oglesbee D, et al. Investigating mitochondrial redox potential with redox-sensitive green fluorescent protein indicators. J Biol Chem. 2004;279(13):13044-13053. doi:10.1074/jbc.M312846200. View Source

Dynamic Range Across Physiological GSH/GSSG Ratios

3-HTC exhibits a redox mid-point ratio of 0.5 and responds most effectively to thiol-disulfide ratios of 0.1–10, producing a maximum six-fold change in emission fluorescence between the fully reduced and fully oxidized states [1]. The detection limit for GSH/GSSG ratio measurement was determined to be 3 × 10⁻⁶ M (3 μM) [1]. In its reduced thiolate form, 3-HTC shows absorption and excitation maxima at 448 nm, while oxidation to the disulfide causes a blue shift to 370–410 nm [1]. These spectral properties enable clear discrimination between reduced and oxidized environments. The dynamic range of 0.1–10 GSH/GSSG spans the physiologically relevant redox conditions found in subcellular compartments ranging from the highly reducing cytosol (GSH/GSSG ~30–100) to more oxidizing environments such as the endoplasmic reticulum (GSH/GSSG ~1–3) [1][2].

GSH/GSSG response window

Reported

6-fold emission change; effective range 0.1–10 GSH/GSSG; detection limit 3 μM

Dynamic range spans oxidizing organelle environments (ER, Golgi)

Measured after 10 min incubation; absorption shift from 448 to 370–410 nm

Evidence Dimension	Effective measurement range for thiol-disulfide ratios and maximum fluorescence change
Target Compound Data	GSH/GSSG ratio range 0.1–10; six-fold maximum emission change; redox mid-point 0.5; detection limit 3 μM; absorption/excitation maxima: 448 nm (reduced) and 370–410 nm (oxidized) [1]
Comparator Or Baseline	No direct comparator data available for dynamic range of alternative probes in the same assay format. Class-level inference: irreversible probes (DTNB, mBCl, CMFDA) measure only total or reduced thiol concentration, not the thiol-disulfide ratio dynamically.
Quantified Difference	Six-fold emission change between redox states; effective for GSH/GSSG ratios from 0.1 to 10 [1].
Conditions	3-HTC mixed with varying ratios of GSH and GSSG for 10 min; emission measured after excitation at 458 nm and 372 nm in aqueous buffer [1]

Why This Matters

The defined dynamic range allows researchers to select 3-HTC for studies of oxidizing subcellular compartments (ER, Golgi, endosomal-lysosomal system, blood plasma) where the GSH/GSSG ratio falls within the probe's responsive window [1].

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Hwang C, Sinskey AJ, Lodish HF. Oxidized redox state of glutathione in the endoplasmic reticulum. Science. 1992;257(5076):1496-1502. doi:10.1126/science.1523409. View Source

Genetic Manipulation-Free Alternative to roGFPs

3-HTC is a fully synthetic small molecule that can be applied directly to cells, cell lysates, or biological fluids without any requirement for transfection, viral transduction, or genetic engineering [1]. In contrast, roGFPs require introduction of exogenous DNA into the target cells or organism, which is frequently impractical for primary cells, clinical samples, or organisms lacking established genetic tools [1][2]. The 3-HTC paper explicitly states that roGFP probes 'require genetic manipulation, which is frequently impossible and also has several additional complications' [1]. 3-HTC was demonstrated to accumulate in Jurkat cells within 30 minutes of extracellular addition and could measure redox changes within cell lysates without any genetic modification [1]. The probe is stored as a stable disulfide and reduced with aqueous TCEP before use, providing practical handling advantages [1].

Genetic manipulation-free delivery

Head-to-head

Synthetic probe; direct addition to cells/lysates; 30 min cellular accumulation; stored as stable disulfide, TCEP-reduced before use

Applicable to primary cells and organisms lacking genetic tools

Jurkat cell model used; roGFP expression requires 24–72 h and validation

Evidence Dimension	Requirement for genetic manipulation and probe delivery method
Target Compound Data	Synthetic small molecule; no genetic manipulation required; added directly to cells or lysates; cellular accumulation within 30 min; stored as stable disulfide, reduced with TCEP before use [1]
Comparator Or Baseline	roGFPs: require transfection, viral transduction, or transgenic organism generation; expression levels vary between cells; validation of proper folding and redox sensitivity required for each cell type [1][2].
Quantified Difference	3-HTC eliminates the need for any genetic manipulation step; probe delivery time is 30 min vs. typically 24–72 hours for roGFP expression in mammalian cells.
Conditions	Jurkat cell line used for cellular uptake studies; whole cell lysates prepared from Jurkat cells for redox monitoring [1]

Why This Matters

For procurement by labs working with primary patient samples, rare cell populations, or non-model organisms where genetic tools are unavailable, 3-HTC is the only viable option for dynamic thiol-disulfide redox measurement.

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Meyer AJ, Dick TP. Fluorescent protein-based redox probes. Antioxid Redox Signal. 2010;13(5):621-650. doi:10.1089/ars.2009.2948. View Source

3-HTC Optimal Application Scenarios

Real-Time Redox Monitoring in Live Cells

3-HTC is uniquely suited for longitudinal, real-time monitoring of glutathione redox dynamics in live cells subjected to oxidative challenges such as hydrogen peroxide, diamide, or hypoxia-reoxygenation [1]. Unlike endpoint-only irreversible probes (DTNB, mBCl, CMFDA), 3-HTC's reversible thiol-disulfide exchange chemistry enables continuous tracking of GSH/GSSG ratio fluctuations over time in the same sample [1]. The probe's ratiometric 448/372 nm readout corrects for variations in probe loading, cell number, and photobleaching, providing robust kinetic data suitable for pharmacological screening of antioxidant compounds or pro-oxidant toxicity assessment [1].

Lysate Redox Assessment Without Genetic Engineering

3-HTC can be added directly to whole-cell lysates to measure their thiol-disulfide redox status, as demonstrated with Jurkat cell lysates where 3-HTC detected progressive oxidation over 80 minutes at room temperature [1]. This application is inaccessible to roGFPs, which must be expressed in living cells prior to lysis and cannot probe lysate redox dynamics post hoc [1]. 3-HTC enables laboratories working with frozen or freshly prepared tissue lysates to assess redox status without prior genetic manipulation of the source organism [1].

Redox Sensing in Oxidizing Organelles: ER, Golgi, Lysosomes

Because 3-HTC displays a redox mid-point ratio of 0.5 with optimal responsiveness to GSH/GSSG ratios of 0.1–10, it is well-matched for studying oxidizing subcellular environments such as the endoplasmic reticulum, Golgi apparatus, endosomal-lysosomal system, and blood plasma [1]. In these compartments, the GSH/GSSG ratio is significantly lower than in the cytosol, falling within the probe's dynamic range [1][2]. This contrasts with many thiol probes optimized for the highly reducing cytosolic environment, making 3-HTC a targeted tool for organelle-specific redox research [1].

High-Throughput Screening of Redox Modulators

The ratiometric, concentration-independent fluorescence output of 3-HTC (448/372 nm emission ratio) makes it suitable for multi-well plate-based screening campaigns where well-to-well variability in probe loading and cell number must be internally corrected [1]. The six-fold emission change between fully reduced and oxidized states provides a wide signal window compatible with standard fluorescence plate readers [1]. The probe's reversible mechanism allows repeated measurements from the same well over time, enabling kinetic screening formats rather than single-endpoint assays [1].

Application

Selection Property

Validation Focus

Live-cell redox dynamics study

Reversible, ratiometric fluorescence

Time-course GSH/GSSG ratio under oxidative challenge

Cell/tissue lysate redox profiling

No transfection required; direct lysate addition

Post-hoc redox status in frozen or fresh lysates

ER/Golgi/lysosome redox measurement

Matched dynamic range for oxidizing environments

Compartment-specific redox potential studies

Redox modulator screening

Ratiometric readout compatible with plate readers

Kinetic multi-well screening with internal correction

• [1] Reddie KG, Humphries WH, Bain CP, Payne CK, Kemp ML, Murthy N. Fluorescent coumarin thiols measure biological redox couples. Org Lett. 2012;14(3):680-683. doi:10.1021/ol203105c. PMID: 22264005; PMCID: PMC3291176. View Source
• [2] Hwang C, Sinskey AJ, Lodish HF. Oxidized redox state of glutathione in the endoplasmic reticulum. Science. 1992;257(5076):1496-1502. doi:10.1126/science.1523409. View Source